Cas no 186204-37-5 ((3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate)

• Product Name: (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate
• CAS No: 186204-37-5
• MF: C₁₉H₂₆N₄O₃S₂
• MW: 422.564741611481
• MDL: MFCD28125607
• CID: 1382780
• PubChem ID: 71578599
• Update Time: 2025-08-04

(3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydrospiro[2H-isoindole-2,1'-piperaziniuM] Methanesulfonate
• 4-(Benzo[d]isothiazol-3-yl)-1-((3aR,7aR)-hexahydro-1H-isoindol-2(3H)-yl)piperazin-1-iuM-1-sulfonate
• (3aR,7aR), octahydro-[2H-isoindole-2-spiro-1'-piperazinium], 4'-(1,2-benzisothiazol-3-yl), methanesulfonate (1:1)
• 4-(1,2-Benzothiazol-3-yl)-1-[(3aR,7aR)-octahydro-2H-isoindol-2-yl]piperazin-1-ium-1-sulfonate
• Spiro[2H-isoindole-2,1'-piperazinium], 4'-(1,2-benzisothiazol-3-yl)octahydro-, (3aR,7aR)-, methanesulfonate (1:1)
• (3aR,7aR)-4'-(Benzo[d]isothiazol-3-yl)octahydrospiro[isoindole-2,1'-piperazin]-1'-ium methanesulfonate
• 3-(4-methylstyryl)-pyridine
• 4'-(1,2-benzisothiazol-3-yl)-(3aR,7aR)-octahydro-spiro[2H-isoindole-2,1'-piperazin]-1'-ium methanesulfonate
• 4'-(1,2-benzisothiazol-3-yl)-(3aR,7aR)-octahydro-spiro[2H-isoindole-2,1'-piperazinium]methanesulfonate
• trans-3-(4-Methyl-styryl)-pyridin
• trans-4'-Meth
• trans-R,R-3a,7a-octahydroisoindolium-2-spiro-1'-[4'-(1,2-benzoisothiazol-3-yl)]piperazine methanesulfonate
• (3aR,7aR)-4'-(benzo[d]isothiazol-3-yl)octahydrospiro[isoindole- 2,1'-piperazin]-2-ium methanesulfonate
• Spiro[2H-isoindole-2,1'-piperazinium], (3aR,7aR)-4'-(1,2-benzisothiazol-3-yl)octahydro-spiro[2H-isoindole-2,1'-piperazinium] Monomethanesulfonate; (3aR-trans)-4'-(1,2-benzisothiazol-3-yl)octahydro-spiro[2H-isoindole-2,1'-piperazinium] Monomethanesulfonate; Lurasidone Impurity B;
• DCZWVXNDLGWVAS-MOGJOVFKSA-M
• (3aR,7aR)-4'-(Benzo[d]isothiazol-3-yl)octahydrospiro[isoindole-2,1'-piperazin]-2-ium methanesulfonate
• (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro[2H-isoindole-2,1'-piperazinium] Methanesulfonate
• (3aR,7aR)-4'-(benzo[d]isothiazol-3-yl)octahydrospiro[isoindole-2,1'-piperazin]-1'-ium mesylate
• AKOS030238832
• E85373
• SCHEMBL15202118
• 3-[(3aR,7aR)-spiro[1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium-2,4'-1,4-diazinan-4-ium]-1'-yl]-1,2-benzothiazole;methanesulfonate
• 186204-37-5
• starbld0017237
• (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate

• MDL： MFCD28125607
• Inchi： InChI=1S/C19H26N3S.CH4O3S/c1-2-6-16-14-22(13-15(16)5-1)11-9-21(10-12-22)19-17-7-3-4-8-18(17)23-20-19;1-5(2,3)4/h3-4,7-8,15-16H,1-2,5-6,9-14H2;1H3,(H,2,3,4)/q+1;/p-1/t15-,16-;/m0./s1
• InChI Key： DCZWVXNDLGWVAS-MOGJOVFKSA-M
• SMILES： CS(=O)(=O)[O-].C1CCC2C[N+]3(CCN(CC3)C4=NSC5=CC=CC=C54)CC2C1

Computed Properties

• Exact Mass: 422.14488
• Monoisotopic Mass: 423.16503414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 76.57

(3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate

Compound Introduction: (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate (CAS No. 186204-37-5)

CAS No. 186204-37-5 is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic piperazinium derivatives, which are known for their versatile applications in drug design and development. The presence of a 1,2-benzisothiazole moiety at the 4' position of the octahydro-spiro2H-isoindole scaffold introduces additional pharmacophoric elements that may contribute to its interaction with biological targets.

The molecular structure of (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate is characterized by a spirocyclic core, which is a fused bicyclic system consisting of an octahydro-spiro2H-isoindole ring and a piperazine ring. This configuration imparts rigidity to the molecule, which can enhance binding affinity and selectivity when interacting with biological macromolecules. The stereochemistry at the 3aR and 7aR positions further refines the compound's three-dimensional shape, potentially influencing its pharmacokinetic properties and overall efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with various biological targets. Studies suggest that the 1,2-benzisothiazole moiety may serve as a key pharmacophore for binding to enzymes or receptors involved in inflammatory pathways. This hypothesis is supported by experimental data indicating that benzisothiazole derivatives often exhibit anti-inflammatory and immunomodulatory effects.

Moreover, the methanesulfonate salt form of this compound enhances its solubility in aqueous media, making it more suitable for formulation in drug delivery systems. This property is particularly important for pharmaceutical applications where bioavailability and tissue distribution are critical factors. The spirocyclic piperazinium core is also known to exhibit favorable pharmacokinetic profiles, including prolonged half-life and reduced metabolism rates, which could improve therapeutic efficacy.

In the context of current research trends, this compound represents an interesting candidate for further investigation in areas such as oncology and neurology. Preliminary studies have hinted at its potential inhibitory activity against certain kinases and ion channels that are implicated in cancer progression and neurological disorders. The unique structural features of (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate make it a valuable scaffold for designing novel therapeutic agents with improved selectivity and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to construct the spirocyclic core with high stereochemical fidelity. These methods ensure that the final product retains its desired biological activity while minimizing impurities that could affect its safety profile.

Evaluation of (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate in preclinical models has provided insights into its mechanism of action and potential therapeutic applications. In vitro assays have demonstrated its ability to modulate signaling pathways associated with cell proliferation and apoptosis. Additionally, animal studies have shown promising results in reducing inflammation and pain without significant toxicity.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of (3aR,7aR)-4'-(1,2-Benzisothiazol-3-yl)octahydro-spiro2H-isoindole-2,1'-piperazinium Methanesulfonate exemplifies how structural innovation can lead to the discovery of compounds with therapeutic potential. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.